Cas no 1934852-38-6 (6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1934852-38-6
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• CID: 5246722
• Update Time: 2025-06-15

6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 4,5,6,7-tetrahydro-6-(trifluoromethyl)-
• 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C7H8F3N3/c8-7(9,10)5-3-11-6-1-2-12-13(6)4-5/h1-2,5,11H,3-4H2
• InChI Key： ZMDSPDJDVBOGAR-UHFFFAOYSA-N
• SMILES： C12=CC=NN1CC(C(F)(F)F)CN2

Additional information on 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 1934852-38-6)

6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, identified by its Chemical Abstracts Service (CAS) number 1934852-38-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazoloapyrimidine class, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable candidate for further investigation.

The structural framework of 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine consists of two fused rings: a pyrazole ring and an apyrimidine ring. This configuration contributes to its unique electronic and steric properties, which are critical for its interaction with biological targets. The trifluoromethyl substituent not only influences the metabolic stability of the molecule but also modulates its binding affinity to enzymes and receptors. These characteristics make it an attractive molecule for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been a growing interest in pyrazoloapyrimidine derivatives due to their demonstrated efficacy in various pharmacological assays. Studies have shown that compounds within this class exhibit promising activities against a range of diseases, including cancer, inflammation, and infectious disorders. The trifluoromethyl group in 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine plays a pivotal role in enhancing its bioactivity by improving lipophilicity and reducing metabolic degradation. This has led to increased exploration of its potential as a lead compound in medicinal chemistry.

One of the most compelling aspects of 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop molecules with enhanced selectivity and potency. For instance, modifications at the nitrogen atoms of the pyrazole and apyrimidine rings have been explored to optimize interactions with specific biological targets. These modifications have yielded derivatives with improved pharmacokinetic profiles and reduced side effects.

The synthesis of 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group is typically achieved through halogen-metal exchange followed by quenching with fluorinating agents. This synthetic route has been optimized to ensure high yield and purity, making it feasible for large-scale production. The availability of this compound in pure form has facilitated its use in preclinical studies aimed at evaluating its biological activity.

Recent preclinical studies have highlighted the potential of 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine as an anti-cancer agent. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Additionally, animal models have shown that this compound exhibits promising anti-tumor activity with acceptable toxicity levels. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The pharmacological profile of 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine is further enhanced by its ability to cross the blood-brain barrier. This property makes it a candidate for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that derivatives of this compound can modulate neurotransmitter levels and protect against neurodegeneration. These findings open up new avenues for therapeutic intervention in neurological disorders.

Another area where 6-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1，5-apyrimidine shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with various pathological conditions such as arthritis and autoimmune disorders。 Studies have shown that this compound can inhibit inflammatory pathways by modulating cytokine production and reducing oxidative stress。 Its ability to target key inflammatory mediators makes it a potential therapeutic agent for managing chronic inflammatory diseases。

The development of 6-(trifluoromethyl)-4 H， 5 H， 6 H， 7 H -pyrazolo 1， 5 -apyrimidine derivatives has also led to advancements in drug design strategies。 Computational modeling techniques have been employed to predict the binding interactions between this compound and biological targets。 These simulations have helped identify key residues involved in binding and provided insights into optimizing drug-like properties。 Such computational approaches are integral to modern drug discovery pipelines， enabling faster and more efficient development of novel therapeutics。

The future prospects for 6-(trifluoromethyl)-4 H， 5 H， 6 H， 7 H -pyrazolo 1， 5 -apyrimidine are promising， with ongoing research aimed at expanding its therapeutic applications。 Further investigations are needed to fully elucidate its mechanism of action and explore new derivatives with improved pharmacological profiles。 Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and ultimately bring new treatments to patients worldwide。